Cas no 875664-36-1 (1-Bromo-3-fluoro-2-methoxy-5-nitrobenzene)

• Product Name: 1-Bromo-3-fluoro-2-methoxy-5-nitrobenzene
• CAS No: 875664-36-1
• MF: C₇H₅BrFNO₃
• MW: 250.021904706955
• CID: 93107
• PubChem ID: 42552912
• Update Time: 2025-07-22

1-Bromo-3-fluoro-2-methoxy-5-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-fluoro-2-methoxy-5-nitrobenzene
• 2-Bromo-6-fluoro-4-nitroanisole
• PC3628
• 875664-36-1
• MFCD08062383
• CS-0213138
• A842268
• SCHEMBL1612862
• FNJMNFQCIBHJBZ-UHFFFAOYSA-N
• BS-24115
• DTXSID70654736
• AKOS015834851
• G72657
• 1-Bromo-3-fluoro-2-methoxy-5-nitrobenzene, 2-Bromo-6-fluoro-4-nitroanisole
• 3-Bromo-5-fluoro-4-methoxynitrobenzene

• MDL： MFCD08062383
• Inchi： 1S/C7H5BrFNO3/c1-13-7-5(8)2-4(10(11)12)3-6(7)9/h2-3H,1H3
• InChI Key： FNJMNFQCIBHJBZ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1OC)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 248.94400
• Monoisotopic Mass: 248.944
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.5
• Topological Polar Surface Area: 55A^2

Experimental Properties

• Color/Form: Grayish yellow crystal powder
• Density: 1.716
• Melting Point: 70-71
• Boiling Point: 312.1°C at 760 mmHg
• Flash Point: 142.5°C
• Refractive Index: 1.56
• PSA: 55.05000
• LogP: 3.02820
• Solubility: Not determined

1-Bromo-3-fluoro-2-methoxy-5-nitrobenzene Security Information

• Hazard Statement： Irritant/Keep Cold
• Hazardous Material Identification：
• Storage Condition：Keep cold

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 1-Bromo-3-fluoro-2-methoxy-5-nitrobenzene

Comprehensive Overview of 1-Bromo-3-fluoro-2-methoxy-5-nitrobenzene (CAS No. 875664-36-1)

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